Cas no 1072793-83-9 (tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate)

• Product Name: tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate
• CAS No: 1072793-83-9
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• MDL: MFCD24465622
• CID: 4570358
• PubChem ID: 58520778
• Update Time: 2025-05-23

tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[2-(oxiran-2-yl)ethyl]carbamate
• tert-butyl (2-(oxiran-2-yl)ethyl)carbamate
• tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate

• MDL： MFCD24465622
• Inchi： 1S/C9H17NO3/c1-9(2,3)13-8(11)10-5-4-7-6-12-7/h7H,4-6H2,1-3H3,(H,10,11)
• InChI Key： AGXXALHNKAMKSX-UHFFFAOYSA-N
• SMILES： O1CC1CCNC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 186
• XLogP3: 1
• Topological Polar Surface Area: 50.9

Additional information on tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate

Introduction to tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate (CAS No. 1072793-83-9)

tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate, also known by its CAS number 1072793-83-9, is a versatile compound with significant applications in the fields of organic synthesis and pharmaceutical research. This compound is characterized by its unique chemical structure, which includes an epoxide group and a tert-butyl carbamate moiety. These functional groups endow the compound with a range of reactive properties, making it a valuable intermediate in the synthesis of various bioactive molecules.

The chemical structure of tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate can be represented as follows: tert-butyl (2-(oxiran-2-yl)ethyl)carbamate. The tert-butyl carbamate group provides stability and protects the amine functionality, while the epoxide group offers a reactive site for further chemical transformations. This combination of functional groups makes the compound particularly useful in the synthesis of complex organic molecules and pharmaceuticals.

In recent years, tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate has gained significant attention in the scientific community due to its potential applications in drug discovery and development. One of the key areas of interest is its use as a building block for the synthesis of chiral compounds, which are essential in the development of enantiomerically pure drugs. The ability to control stereochemistry during synthesis is crucial for optimizing the pharmacological properties and reducing side effects of drugs.

A notable example of the application of tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate in drug discovery is its use in the synthesis of inhibitors for various enzymes. For instance, researchers have utilized this compound to develop potent inhibitors for protein kinases, which are key targets in cancer therapy. The tert-butyl carbamate group provides protection during multi-step syntheses, ensuring that the final product retains its desired chemical properties.

Beyond its role in drug discovery, tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate has also found applications in materials science. The unique reactivity of the epoxide group allows for the formation of polymers with tailored properties. These polymers can be used in various applications, including coatings, adhesives, and biomedical materials. The ability to fine-tune the properties of these materials through controlled polymerization reactions makes tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate a valuable precursor in materials science research.

In addition to its synthetic utility, recent studies have explored the biological activity of tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate. Preliminary results suggest that this compound may have potential as a lead molecule for developing new therapeutic agents. For example, some studies have reported that derivatives of this compound exhibit anti-inflammatory and anti-cancer properties. These findings highlight the importance of further research to fully understand the biological mechanisms underlying these effects.

The safety and environmental impact of tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate are also important considerations. While this compound is generally considered safe for laboratory use when proper handling procedures are followed, it is essential to adhere to standard safety guidelines to minimize any potential risks. Researchers should always wear appropriate personal protective equipment (PPE) and work in well-ventilated areas to ensure safe handling.

In conclusion, tert-Butyl N-2-(Oxiran-2-yl)ethylcarbamate (CAS No. 1072793-83-9) is a versatile and valuable compound with a wide range of applications in organic synthesis, pharmaceutical research, and materials science. Its unique chemical structure and reactive properties make it an essential building block for developing new drugs and materials with tailored functionalities. Ongoing research continues to uncover new applications and potential uses for this compound, further solidifying its importance in various scientific fields.